Cas no 1105693-06-8 (3-Amino-4-methyl-1,3-dihydro-2H-indol-2-one)

• Product Name: 3-Amino-4-methyl-1,3-dihydro-2H-indol-2-one
• CAS No: 1105693-06-8
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• MDL: MFCD08691522
• CID: 4560744
• Update Time: 2025-05-21

3-Amino-4-methyl-1,3-dihydro-2H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-4-METHYL-1,3-DIHYDRO-2H-INDOL-2-ONE
• 3-amino-4-methyl-1,3-dihydroindol-2-one
• 3-Amino-4-methylindolin-2-one
• SB65135
• W11763
• 3-amino-4-methyl-2,3-dihydro-1H-indol-2-one
• 3-Amino-4-methyl-1,3-dihydro-2H-indol-2-one

• MDL： MFCD08691522
• Inchi： 1S/C9H10N2O/c1-5-3-2-4-6-7(5)8(10)9(12)11-6/h2-4,8H,10H2,1H3,(H,11,12)
• InChI Key： DXMQUOQQGLIRSR-UHFFFAOYSA-N
• SMILES： O=C1C(C2C(C)=CC=CC=2N1)N

Computed Properties

• Exact Mass: 162.079
• Monoisotopic Mass: 162.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-4-methyl-1,3-dihydro-2H-indol-2-one

3-Amino-4-methyl-1,3-dihydro-2H-indol-2-one (CAS No. 1105693-06-8): A Comprehensive Overview

3-Amino-4-methyl-1,3-dihydro-2H-indol-2-one, also identified by its CAS registry number 1105693-06-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the indole family, a class of heterocyclic organic compounds known for their diverse biological activities and applications in drug discovery. The structure of 3-Amino-4-methylindoleone features an indole ring system with a ketone group at position 2 and an amino group at position 3, along with a methyl substituent at position 4. These structural features contribute to its unique chemical properties and potential biological functions.

Recent studies have highlighted the importance of indole derivatives in medicinal chemistry, particularly in the development of novel therapeutic agents. The indoleone core of this compound has been shown to exhibit antioxidant, anti-inflammatory, and neuroprotective properties, making it a promising candidate for drug development. Researchers have explored the synthesis of 3-Amino-4-methylindoleone through various routes, including condensation reactions and enzymatic catalysis, to optimize its production for large-scale applications.

The CAS No. 1105693-06-8 compound has also been investigated for its potential in the field of materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of new materials for catalysis and sensing applications. For instance, studies have demonstrated that 3-Aminoindoleone derivatives can act as efficient catalysts in organic transformations, such as asymmetric hydrogenation and cross-coupling reactions.

In terms of biological activity, 3-Aminoindoleone has been found to interact with various cellular pathways, including those involved in apoptosis regulation and signal transduction. Preclinical studies have shown that this compound can modulate the activity of key enzymes and receptors associated with neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. These findings underscore its potential as a lead compound for the development of innovative therapeutics targeting these conditions.

Moreover, the CAS No. 1105693-06-8 compound has been utilized in the design of fluorescent probes for bioimaging applications. Its unique electronic properties enable it to emit fluorescence under specific conditions, making it a valuable tool for studying cellular processes in real-time. This application highlights the versatility of indole derivatives in both therapeutic and diagnostic contexts.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular properties of 3-Aminoindoleone. Quantum mechanical calculations have provided insights into its electronic structure, stability, and reactivity, which are critical for predicting its behavior in different chemical environments. These computational studies have also facilitated the design of novel analogs with improved pharmacokinetic profiles and bioavailability.

In conclusion, 3-Aminoindoleone (CAS No. 1105693-06-8) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and biological activities make it an invaluable tool for researchers in fields ranging from drug discovery to materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing scientific knowledge and technological innovation.